2-Benzylidene-6-methoxy-3,4-dihydro-2H-naphthalen-1-one

• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: 2-benzylidene-6-methoxy-3,4-dihydronaphthalen-1-one
• InChI: InChI=1S/C18H16O2/c1-20-16-9-10-17-14(12-16)7-8-15(18(17)19)11-13-5-3-2-4-6-13/h2-6,9-12H,7-8H2,1H3
• InChI Key: RTLPXDPVWAKOEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3)CC2

Description

2-Benzylidene-6-methoxy-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C18H16O2 and its molecular weight is 264.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 6-methoxy-1-tetralone (0.227 mol, 40 gm) and benzaldehyde (0.272 mol, 27.5 mL) in 450 mL of methanol was added pyrrolidine (0.272 mol, 23.6 mL). The mixture was stirred at room temperature for about 4 days until TLC indicated that no starting tetralone was present. The mixture was concentrated in vacuo, then dissolved in EtOAc, washed with four portions of 10% HCl, two portions of saturated NaHCO3 solution, and one portion of brine. The solvent was removed in vacuo and the crude oil was triturated with diethyl ether to afford 38 g of the title compound of this Example 1B, m.p. 100-102° C. Analysis calculated for C18H16O2 : 264.1146. Found: 264.1149.

Synthesis routes and methods II

Procedure details

To a stirred solution of 6-methoxy-1-tetralone (227 mmole, 40 gm) and benzaldehyde (272 mmole, 27.5 mL) in 450 mL of methanol was added pyrrolidine (272 mmole, 23.6 mL). The mixture was stirred at room temperature for about 4 days until TLC indicated that no starting tetralone was present. The mixture was concentrated in vacuo, then dissolved in EtOAc, washed with four portions of 10% HCl, two portions of saturated NaHCO3 solution, and one portion of brine. The solvent was removed in vacuo and the crude oil was triturated with diethyl ether to afford 38 g of the title compound of this Preparation 1A, mp 100-102° C. Analysis calculated for C18H16O2 : 264.1146. Found: 264.1149.